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Compound of Interest

Compound Name: Triphenylgermanol

Cat. No.: B11951444

Triphenylmethanol: A Technical Overview

Triphenylmethanol, also known as triphenylcarbinol, is an organic compound with the chemical
formula C19H160. It is a white crystalline solid that is insoluble in water but soluble in various
organic solvents such as ethanol, diethyl ether, and benzene.

Quantitative Data Summary

The key quantitative properties of Triphenylmethanol are summarized in the table below for
easy reference by researchers and drug development professionals.

Property Value Citations
Molecular Formula C19H160 [L121131[4115]116]
Molecular Weight 260.33 g/mol [1][2][5]

Experimental Protocols

Detailed experimental protocols for the synthesis of Triphenylmethanol are available in the
chemical literature. One common method involves a Grignard reaction.

Synthesis of Triphenylmethanol via Grignard Reaction
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A typical laboratory preparation involves the reaction of phenylmagnesium bromide with
benzophenone. This is a classic example of the synthesis of a tertiary alcohol using a Grignard
reagent. The reaction proceeds in an ethereal solvent, typically dry diethyl ether or
tetrahydrofuran, to stabilize the Grignard reagent. The initial product is a magnesium alkoxide,
which is then hydrolyzed in a subsequent step with an aqueous acid to yield triphenylmethanol.
A byproduct of this reaction can be biphenyl.

Logical Relationships in Synthesis

The synthesis of Triphenylmethanol via the Grignard reaction can be visualized as a multi-step
process with key reagents and intermediates. The following diagram illustrates the logical
workflow of this synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Triphenylmethanol - Wikipedia [en.wikipedia.org]

e 2. Triphenylcarbinol | C19H160 | CID 6457 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. Triphenylmethanol, 97% | Fisher Scientific [fishersci.ca]

e 4. Triphenylmethanol, 98% | Fisher Scientific [fishersci.ca]

e 5. Triphenylcarbinol [drugfuture.com]

e 6. ud.goldsupplier.com [ud.goldsupplier.com]

 To cite this document: BenchChem. [Triphenylgermanol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11951444#triphenylgermanol-molecular-weight-and-
formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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